1-(3-(Pyrazin-2-yloxy)piperidine-1-carbonyl)imidazolidin-2-one

• IUPAC Name: 1-(3-pyrazin-2-yloxypiperidine-1-carbonyl)imidazolidin-2-one
• InChI: InChI=1S/C13H17N5O3/c19-12-16-5-7-18(12)13(20)17-6-1-2-10(9-17)21-11-8-14-3-4-15-11/h3-4,8,10H,1-2,5-7,9H2,(H,16,19)
• InChI Key: FDLHYVWVIRIOEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)N2CCNC2=O)OC3=NC=CN=C3
• Molecular Formula: C13H17N5O3
• Molecular Weight: 291.31 g/mol
• CAS No.: 2034502-47-9

Description

1-(3-(Pyrazin-2-yloxy)piperidine-1-carbonyl)imidazolidin-2-one, also known as PIP-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PIP-2 is a cyclic nucleotide, which means it is a molecule that is involved in cell signaling pathways. In

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Compounds similar to "1-(3-(Pyrazin-2-yloxy)piperidine-1-carbonyl)imidazolidin-2-one" play a crucial role in the synthesis of heterocyclic compounds that are significant in medicinal chemistry. For instance, the preparation of 3- and 4-(1H-azol-1-yl)piperidines through arylation and subsequent reduction demonstrates the versatility of piperidine-based compounds in synthesizing complex heterocycles with potential pharmaceutical applications (Shevchuk et al., 2012).

Antimicrobial and Antioxidant Activities

Research has also indicated the potential of compounds with structures similar to "this compound" in exhibiting antimicrobial and antioxidant properties. A study involving the synthesis of compounds from 4-hydroxy coumarin showed significant antibacterial activity against specific strains, highlighting the biomedical relevance of such compounds (Al-ayed, 2011).

Development of Novel Therapeutics

The structural features present in "this compound" are indicative of its potential in the development of novel therapeutics. For example, the synthesis and pharmacological investigation of N-benzylated pyrrolidin-2-one / imidazolidin-2-one derivatives have been explored for anti-Alzheimer's activity, based on modifications to the lead compound donepezil. This research illustrates how structural analogs can be designed and synthesized for targeted therapeutic applications (Gupta et al., 2020).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of related compounds offer insights into the functional applications of "this compound" in various scientific domains. Studies focusing on the synthesis of bridgedhead azolopyrimidines and imidazothiazines through ring transformation reactions illustrate the compound's potential as a precursor or intermediate in synthesizing structurally diverse and biologically significant molecules (Ram et al., 2003).